Cas no 2418641-95-7 (Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate)

• Product Name: Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate
• CAS No: 2418641-95-7
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5358525
• Update Time: 2025-11-01

Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4244372839
• Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate
• methyl 1-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)naphthalene-2-carboxylate

• Inchi： 1S/C20H21N3O3/c1-22-10-14(9-21-22)11-23-12-16(23)13-26-19-17-6-4-3-5-15(17)7-8-18(19)20(24)25-2/h3-10,16H,11-13H2,1-2H3
• InChI Key： KPAVOJGPWFPOAR-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=O)OC)C=CC2C=CC=CC1=2)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 503
• XLogP3: 2.7
• Topological Polar Surface Area: 56.4

Additional information on Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate

Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate (CAS No. 2418641-95-7): A Comprehensive Overview

Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate, identified by its CAS number 2418641-95-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structural complexity of this molecule, characterized by its naphthalene core and various functional groups, contributes to its unique chemical properties and potential applications in drug discovery.

The molecular structure of Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate features a pyrazole moiety, which is known for its role in medicinal chemistry due to its ability to interact with biological targets. The presence of a methoxy group and an aziridine ring further enhances the compound's potential for biological activity. These structural elements not only contribute to the molecule's solubility and stability but also open up possibilities for diverse interactions with biological systems.

In recent years, there has been growing interest in the development of molecules that can modulate intracellular signaling pathways. Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate has been investigated for its potential to interact with various enzymes and receptors involved in critical cellular processes. Studies have shown that this compound can influence the activity of enzymes such as kinases, which are often implicated in the pathogenesis of diseases like cancer and inflammation.

The naphthalene core of this molecule provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. Researchers have leveraged this structural feature to design derivatives with improved pharmacological properties. The combination of the pyrazole, methoxy, and aziridine functionalities allows for fine-tuning of the molecule's interactions with biological systems, making it a versatile tool for drug discovery.

One of the most exciting aspects of Methyl 1-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]naphthalene-2-carboxylate is its potential application in the development of targeted therapies. By modulating specific enzymatic or receptor activities, this compound could offer new treatment options for a variety of diseases. Current research is focused on understanding the mechanisms by which this molecule exerts its effects and identifying new ways to optimize its therapeutic potential.

The synthesis of Methyl 1-[[1-(methylpyrazol)-4-ylmethylethyl]-aziridinomethoxynaphthalenecarboxylic acid methyl ester (CAS No. 2418641 -95 -7) involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacokinetic properties of Methyl 1-[[(methylpyrazol)-4-ylmethylethylethyl]-aziridinomethoxynaphthalenecarboxylic acid methyl ester (CAS No. 2418641957) are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for determining its suitability as a therapeutic agent. Preclinical studies have provided valuable insights into these processes, helping researchers design more effective dosing regimens and minimize potential side effects.

In conclusion, Methyl 1-[[(methylpyrazol)-4-ylmethylethylethyl]-aziridinomethoxynaphthalenecarboxylic acid methyl ester (CAS No. 2418641957) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its complex structure, characterized by key functional groups such as pyrazole, methoxy, and aziridine, makes it a promising candidate for further development as a therapeutic agent. Continued research into its biological activities and pharmacokinetic properties will likely lead to new insights and applications in medicine.